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An In-depth Technical Guide to the Chemical Properties of High-Calcium Quicklime

Introduction

High-calcium quicklime, known chemically as calcium oxide (Ca0), is a fundamental inorganic
compound produced through the thermal decomposition (calcination) of high-purity limestone
(calcium carbonate, CaCOs).[1][2] It presents as a white or grayish-white, odorless, crystalline
solid.[3][4] Due to its high reactivity, alkalinity, and exothermic nature upon hydration,
quicklime is a critical reagent in a vast array of industrial, chemical, and environmental
applications, from steel manufacturing and flue gas desulfurization to soil stabilization and
water treatment.[2] This guide provides a detailed examination of the core chemical properties
of high-calcium quicklime, its principal reactions, and the standardized experimental protocols
used for its characterization.

Core Chemical Properties

The utility of high-calcium quicklime is dictated by several key chemical characteristics:

o Reactivity with Water (Slaking): Quicklime reacts vigorously with water in a process called
slaking or hydration. This highly exothermic reaction forms calcium hydroxide (Ca(OH)2),
releasing a significant amount of heat.[5][6][7] The rate and intensity of this reaction, known
as reactivity, is a critical quality parameter influenced by the limestone's purity and the
calcination conditions.[8][9]
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» Alkalinity and Neutralizing Value: As a strong alkali, quicklime dissolved in water can reach
a pH of approximately 12.8.[4] This property makes it one of the most effective and cost-
efficient materials for neutralizing acids and adjusting the pH of various media.[1]

o Hygroscopic Nature: Quicklime has a strong affinity for moisture and will readily absorb
water from the atmosphere.[10][11] It also reacts with atmospheric carbon dioxide to form
calcium carbonate, a process that causes the material to degrade in quality over time.[7]
Therefore, proper handling and storage in dry, airtight conditions are essential.[10][12]

Quantitative Data Presentation

The chemical and physical properties of high-calcium quicklime are summarized in the tables
below.

Table 1: Typical Chemical Composition of High-Calcium Quicklime

This table presents the typical chemical analysis of high-calcium quicklime. Values can vary
based on the limestone source and production process.

Constituent Formula Typical Weight % Cite
Calcium Oxide CaO 91.0-97.0% [1][13]
Magnesium Oxide MgO <1.5% [51[13]
Silicon Dioxide SiO2 <2.2% [13]
Aluminum, Iron,

) Al203, Fe20s3, etc. < 0.9% [13]
Manganese Oxides
Carbon Dioxide COz2 <0.7% [13]

Table 2: Physical and Chemical Constants of Calcium Oxide (CaO)

This table outlines the fundamental physical and chemical constants for pure calcium oxide.
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Property Value Cite
Molar Mass 56.077 g/mol [31[7]
Melting Point 2572 - 2613 °C [7][11]
Boiling Point 2850 °C [31[7]
Density 3.34 g/cm?3 [11]
Standard Enthalpy of -63.7 kJ/mol (for slaking ]
Formation (AHr) reaction)

pH in Saturated Solution ~12.8 [4]

Chemical Processes and Pathways

The production and primary reaction of quicklime can be visualized as a cyclical process.

Quicklime
+ Heat (Calcination (e£:10)) + H20 (Slaking)
Limestone : Hydrated Lime
(CaCO3) «— + CO2 (Carbonation) (Ca(OH)2)

Click to download full resolution via product page

Diagram 1: The Limestone-Lime Cycle.

The most critical chemical reaction is its hydration, which is highly exothermic.

High-Calcium Quicklime Water
(Ca0) (H20)
Calcium Hydroxide | Significant Heat
(Ca(OH)2) (Exothermic Reaction)

Click to download full resolution via product page
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Diagram 2: Exothermic slaking (hydration) of quicklime.

Experimental Protocols

The quality and chemical properties of quicklime are verified using standardized test methods,
primarily those developed by ASTM International.

Protocol 1: Determination of Slaking Rate (Reactivity)

This method, based on ASTM C110, measures the heat generated when quicklime reacts with
water, which is a direct indication of its reactivity.[14][15][16]

e Principle: The test is a calorimetric procedure that records the temperature rise over time
when a specified mass of quicklime is mixed with a specified volume of water under
controlled conditions.

e Apparatus:

[e]

Dewar flask (1-quart or 1-liter capacity) with a lid.

o

Mechanical stirrer with a corrosion-resistant propeller.

[¢]

Thermometer (range 0-100 °C, with 0.5 °C divisions).

[¢]

Balance (1000 g capacity, 0.1 g sensitivity).

Timer.

[e]

e Procedure:

[¢]

Add 400 mL of water at 25 + 1 °C to the Dewar flask.

o

Place the flask under the mechanical stirrer and position the thermometer.

Start the stirrer.

[e]

o

Weigh 100 g of quicklime sample (as-received).

[¢]

Add the quicklime to the water, simultaneously starting the timer.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b073336?utm_src=pdf-body
https://www.benchchem.com/product/b073336?utm_src=pdf-body
https://www.benchchem.com/product/b073336?utm_src=pdf-body
https://www.appliedtesting.com/standards/astm-c110-physical-testing-of-quicklime-hydrated-lime-and-limestone
https://store.astm.org/c0110-20.html
https://blog.ansi.org/ansi/testing-quicklime-hydrated-lime-limestone-astm-c110/
https://www.benchchem.com/product/b073336?utm_src=pdf-body
https://www.benchchem.com/product/b073336?utm_src=pdf-body
https://www.benchchem.com/product/b073336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Record the temperature every minute for the first 5 minutes, and then every 5 minutes
thereafter until a decrease in temperature is observed for three consecutive readings.

o Data Presentation: The results are typically plotted as a temperature vs. time curve. Key
metrics reported include:

o The temperature rise at 3 minutes.[1]

o The maximum temperature reached.

o The time required to reach the maximum temperature.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.carmeuse.com/sites/default/files/2023-06/carmeuse_americas_high_calcium_quicklime_03202023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Apparatus:
- 400 mL H20 at 25°C in Dewar Flask
- Calibrated Thermometer
- Stirrer

'

Weigh 1009 of
Quicklime Sample

Add Quicklime to Water

Start Stirrer & Timer Simultaneously

Record Temperature vs. Time
(e.g., every minute for 30 min)

(Plot Temperature-Time Curve)

Determine Key Metrics:
- Max Temperature Rise
- Time to Max Temperature
- Temp Rise at 3 min

Click to download full resolution via product page

Diagram 3: Experimental workflow for slaking rate determination (ASTM C110).
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Protocol 2: Determination of Available Lime Index

This method, based on ASTM C25, determines the percentage of calcium oxide that is
available to react.[10][17][18] It is a measure of the active CaO content, distinguishing it from
non-reactive calcium compounds.

e Principle: The "sugar test" involves dissolving the quicklime sample in a sucrose solution.
The sugar forms a soluble calcium saccharate complex, preventing the precipitation of
calcium hydroxide and ensuring all free CaO is available for titration with a standardized
solution of hydrochloric acid (HCI) using phenolphthalein as an indicator.

e Apparatus:

o

Erlenmeyer flask (500 mL).

[¢]

Burette (50 mL, 0.1 mL divisions).

[¢]

Analytical balance (0.001 g sensitivity).

[e]

Hot plate.

e Reagents:

[¢]

Standard Hydrochloric Acid (HCI) solution (0.1782 N, where 1 mL is equivalent to 1% CaO
based on a 0.5 g sample).

[¢]

Phenolphthalein indicator solution.

o

Sucrose (granulated sugar).

CO2-free distilled water.

[e]

e Procedure:

o Weigh 0.5 g of the prepared quicklime sample and transfer it to a 500 mL Erlenmeyer
flask containing 20 mL of CO:z-free water. Immediately stopper the flask.

o Swirl the flask to disperse the sample.
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o Remove the stopper, add 150 mL of COz-free water, and then add 15 g of sucrose.

o Stopper the flask and shake vigorously at intervals for 5 minutes. Let it stand for 30 to 60
minutes.

o Add 2 drops of phenolphthalein indicator.
o Wash the stopper and sides of the flask with CO2-free water.

o Titrate the solution with the standard 0.1782 N HCI solution, swirling constantly, until the
pink color completely disappears.

o Calculation: The available lime index, as % CaO, is equal to the volume (in mL) of standard
HCI solution used in the titration.

Conclusion

High-calcium quicklime is a potent chemical reagent defined by its high CaO content, strong
alkalinity, and pronounced exothermic reactivity with water. Its chemical properties are a direct
function of the parent limestone quality and the manufacturing process, particularly the
calcination temperature and duration.[19] Standardized analytical and physical tests, such as
those prescribed by ASTM C25 and C110, are essential for quantifying its key performance
indicators—the available lime index and slaking rate—ensuring its suitability and effectiveness
for specialized scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.byrneandjones.com/wp-content/uploads/2022/04/Hi-Cal-Quicklime.pdf
https://www.hillbrothers.com/pdf/downloads/msds/sds/n/quicklime-sds.pdf
https://www.yayangminerals.com/resources/calcium-oxide-cao-definition-properties-amp-uses.html
https://www.researchgate.net/publication/250073168_Factors_influencing_the_reactivity_of_quicklime
https://www.maerz.com/why-lime/what-is-lime/properties-of-quicklime
https://store.astm.org/c0025-19.html
https://www.geeksforgeeks.org/chemistry/calcium-oxide/
https://standards.iteh.ai/catalog/standards/astm/dac1143a-f58e-4d4d-9cf3-1fa94d529280/astm-c110-09
http://www.griffinsoilgroup.com/wp-content/uploads/2017/03/hi-cal-product-data-sheet.pdf
https://www.appliedtesting.com/standards/astm-c110-physical-testing-of-quicklime-hydrated-lime-and-limestone
https://www.appliedtesting.com/standards/astm-c110-physical-testing-of-quicklime-hydrated-lime-and-limestone
https://store.astm.org/c0110-20.html
https://blog.ansi.org/ansi/testing-quicklime-hydrated-lime-limestone-astm-c110/
https://blog.ansi.org/ansi/testing-quicklime-hydrated-lime-limestone-astm-c110/
https://www.appliedtesting.com/standards/astm-c25-chemical-analysis-of-limestone-quicklime-hydrated-lime
https://www.appliedtesting.com/standards/astm-c25-chemical-analysis-of-limestone-quicklime-hydrated-lime
https://standards.iteh.ai/catalog/standards/astm/1db355b6-bf04-4c8d-97b5-76453be6e755/astm-c25-11
https://www.researchgate.net/publication/395984940_Factors_influencing_reactivity_of_quicklime_from_zero-emission_electrified_calcination_processes
https://www.benchchem.com/product/b073336#what-are-the-chemical-properties-of-high-calcium-quicklime
https://www.benchchem.com/product/b073336#what-are-the-chemical-properties-of-high-calcium-quicklime
https://www.benchchem.com/product/b073336#what-are-the-chemical-properties-of-high-calcium-quicklime
https://www.benchchem.com/product/b073336#what-are-the-chemical-properties-of-high-calcium-quicklime
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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